Formation of i-motifs from acyclic (l)-threoninol nucleic acids†
Organic & Biomolecular Chemistry Pub Date: 2019-07-19 DOI: 10.1039/C9OB01220F
Abstract
Acyclic (L)-threoninol nucleic acids ((L)-aTNA) containing poly-cytosines are prepared and investigated at various pH values, revealing the formation of a highly stable structure at lower pH that have the characteristics of an i-motif. Depending on the sequence, the aTNA forms inter-, bi- and intra-molecular i-motif structures. Pyrene was conjugated to aTNA sequences and both monomeric and excimer fluorescence were efficiently quenched by the i-motif structures and thus demonstrated that the aTNA i-motif can serve as a pH switch.
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